Cas no 2227670-87-1 ((2S)-1-(2-chloro-3,6-difluorophenyl)propan-2-ol)

• Product Name: (2S)-1-(2-chloro-3,6-difluorophenyl)propan-2-ol
• CAS No: 2227670-87-1
• MF: C₉H₉ClF₂O
• MW: 206.616968870163
• CID: 5985589
• PubChem ID: 165741376
• Update Time: 2025-10-30

(2S)-1-(2-chloro-3,6-difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-chloro-3,6-difluorophenyl)propan-2-ol
• EN300-1993650
• 2227670-87-1

• Inchi： 1S/C9H9ClF2O/c1-5(13)4-6-7(11)2-3-8(12)9(6)10/h2-3,5,13H,4H2,1H3/t5-/m0/s1
• InChI Key： ROUQGRFZVPBQBT-YFKPBYRVSA-N
• SMILES： ClC1C(=CC=C(C=1C[C@H](C)O)F)F

Computed Properties

• Exact Mass: 206.0309989g/mol
• Monoisotopic Mass: 206.0309989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-(2-chloro-3,6-difluorophenyl)propan-2-ol

Comprehensive Overview of (2S)-1-(2-chloro-3,6-difluorophenyl)propan-2-ol (CAS No. 2227670-87-1): Properties, Applications, and Industry Relevance

The compound (2S)-1-(2-chloro-3,6-difluorophenyl)propan-2-ol, identified by its CAS number 2227670-87-1, is a chiral organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a chloro-difluorophenyl moiety and a stereogenic center, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing targeted therapies and sustainable crop protection solutions.

In recent years, the demand for chiral building blocks like (2S)-1-(2-chloro-3,6-difluorophenyl)propan-2-ol has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The compound's CAS 2227670-87-1 is frequently searched in scientific databases, reflecting its relevance in drug discovery pipelines and green chemistry initiatives. Its fluorinated aromatic ring enhances metabolic stability, a key consideration for modern small-molecule drug design.

From a synthetic chemistry perspective, (2S)-1-(2-chloro-3,6-difluorophenyl)propan-2-ol serves as a versatile precursor for heterocyclic compounds, particularly in constructing biaryl ether scaffolds common to many kinase inhibitors. The presence of both chloro and difluoro substituents allows for selective functionalization via cross-coupling reactions, addressing the pharmaceutical industry's need for structure-activity relationship (SAR) optimization. This aligns with current trends toward fragment-based drug discovery and high-throughput screening methodologies.

Environmental considerations have also brought attention to CAS 2227670-87-1, as researchers explore its biodegradation pathways and potential as a low-persistence agrochemical intermediate. The difluorophenyl group's electronic properties contribute to improved photostability compared to non-fluorinated analogs, a critical factor in developing next-generation crop protection agents. These attributes position the compound favorably within the green chemistry movement, which prioritizes atom economy and reduced environmental impact.

Analytical characterization of (2S)-1-(2-chloro-3,6-difluorophenyl)propan-2-ol typically involves chiral HPLC for enantiomeric purity determination and NMR spectroscopy for structural confirmation. The compound's crystalline properties facilitate purification processes, while its moderate lipophilicity (predicted logP ~2.5) makes it suitable for medicinal chemistry applications. These technical specifications are frequently queried in chemical patent literature and material safety data sheets.

Emerging applications for CAS 2227670-87-1 include its use in proteolysis-targeting chimeras (PROTACs) development, where its structural features may contribute to E3 ligase binding. The compound's chloro-difluorophenyl moiety shows potential for creating bioisosteres of natural products, particularly in antibiotic adjuvants research. These cutting-edge applications demonstrate how traditional organic intermediates are being repurposed for innovative therapeutic modalities.

Supply chain dynamics for (2S)-1-(2-chloro-3,6-difluorophenyl)propan-2-ol reflect broader trends in fine chemicals distribution, with increasing emphasis on quality by design (QbD) principles. Manufacturers are adopting continuous flow chemistry approaches to produce this compound, improving batch-to-batch consistency while reducing organic solvent waste. Such process innovations respond to the pharmaceutical industry's demand for cost-effective chiral synthons with documented regulatory compliance.

Future research directions for CAS 2227670-87-1 may explore its utility in metal-organic frameworks (MOFs) for catalytic applications or as a template for molecularly imprinted polymers. The compound's structural rigidity and hydrogen-bonding capacity make it an interesting candidate for supramolecular chemistry studies. These potential applications underscore the compound's versatility beyond its current uses in life sciences and material innovation sectors.